1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane

• CAS No.: 6123-61-1
• Molecular Formula: C4F10Se
• Molecular Weight: 317.00 g/mol
• IUPAC Name: 1,1,1,2,2-pentafluoro-2-(1,1,2,2,2-pentafluoroethylselanyl)ethane
• InChI: InChI=1S/C4F10Se/c5-1(6,7)3(11,12)15-4(13,14)2(8,9)10
• InChI Key: XEDHGVKVXZBXDP-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)[Se]C(C(F)(F)F)(F)F)(F)(F)F

Description

1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane is a chemical compound known for its unique properties and applications in various fields

Preparation Methods

The synthesis of 1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane involves several steps and specific reaction conditions. One common method includes the reaction of pentafluoroethyl iodide with selenium powder under controlled conditions. The reaction typically requires a solvent such as tetrahydrofuran (THF) and a catalyst to facilitate the process. The industrial production of this compound may involve scaling up the laboratory synthesis methods and optimizing reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of selenium oxides and other fluorinated products.

Reduction: Reduction reactions can convert the selenium atom to a lower oxidation state, producing different selenium-containing compounds.

Substitution: The fluorine atoms in the compound can be substituted with other halogens or functional groups under specific conditions, resulting in a variety of derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and halogenating agents like chlorine or bromine. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of fluorinated compounds and selenium-containing molecules.

Biology: The compound’s unique properties make it useful in studying the effects of fluorine and selenium on biological systems.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals, especially in the development of drugs that target specific molecular pathways.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane involves its interaction with molecular targets and pathways in various systems. The fluorine atoms in the compound contribute to its high electronegativity and reactivity, while the selenium atom can participate in redox reactions. These interactions can affect the compound’s behavior in chemical and biological systems, leading to its diverse applications.

Comparison with Similar Compounds

1,1,1,2,2-Pentafluoro-2-[(pentafluoroethyl)selanyl]ethane can be compared with other similar compounds, such as:

Pentafluoroethane: This compound contains only fluorine atoms and lacks the selenium component, making it less versatile in certain applications.

Pentafluoroethyl methyl ether: This compound has a similar fluorinated structure but contains an oxygen atom instead of selenium, leading to different chemical properties and reactivity.

1,1,1,2,2-Pentafluoro-2-(fluoromethoxy)ethane: This compound also contains fluorine atoms and an oxygen atom, but its structure and reactivity differ from the selenium-containing compound.